Cas no 124733-03-5 (Furo[3,4-b]pyridine-3-carboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4,5,7-tetrahydro-2-methyl-5-oxo-,3-methylbutyl ester)

• Product name: Furo[3,4-b]pyridine-3-carboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4,5,7-tetrahydro-2-methyl-5-oxo-,3-methylbutyl ester
• CAS No: 124733-03-5
• MF: C₂₁H₂₃F₂NO₅
• MW: 407.40782
• CID: 178776
• PubChem ID: 3079232

Furo[3,4-b]pyridine-3-carboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4,5,7-tetrahydro-2-methyl-5-oxo-,3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-b]pyridine-3-carboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4,5,7-tetrahydro-2-methyl-5-oxo-,3-methylbutyl ester
• 3-methylbutyl 4-[2-(difluoromethoxy)phenyl]-2-methyl-5-oxo-4,7-dihydro-1H-furo[3,4-b]pyridine-3-carboxylate
• Furo(3,4-b)pyridine-3-carboxylic acid, 1,4,5,7-tetrahydro-4-(2-(difluo romethoxy)phenyl)-2-methyl-5-oxo-, 3-methylbutyl ester
• Furo[3,4-b]pyridine-3-carboxylicacid, 4-[2-(difluoromethoxy)phenyl]-1,4,5,7-tetrahydro-2-methy...
• 3-methylbutyl 4-[2-(difluoromethoxy)phenyl]-2-methyl-5-oxo-1,4,5,7-tetrahydrofuro[3,4-b]pyridine-3-carboxylate
• Furo(3,4-b)pyridine-3-carboxylic acid, 1,4,5,7-tetrahydro-4-(2-(difluoromethoxy)phenyl)-2-methyl-5-oxo-, 3-methylbutyl ester
• 124733-03-5
• DTXSID80924917

• Inchi： InChI=1S/C21H23F2NO5/c1-11(2)8-9-27-19(25)16-12(3)24-14-10-28-20(26)18(14)17(16)13-6-4-5-7-15(13)29-21(22)23/h4-7,11,17,21,24H,8-10H2,1-3H3
• InChI Key： IWXMRQFVUAGHOS-UHFFFAOYSA-N
• SMILES： CC(CCOC(C1=C(C)NC2COC(=O)C=2C1C1=CC=CC=C1OC(F)F)=O)C

Computed Properties

• Exact Mass: 407.15449
• Monoisotopic Mass: 407.15442916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.86